(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H10Cl2O3/c17-11-3-4-12(13(18)8-11)14(19)5-1-10-2-6-15-16(7-10)21-9-20-15/h1-8H,9H2/b5-1+
• InChI Key: ONEJYZINQASUIA-ORCRQEGFSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2O3
• Molecular Weight: 321.2 g/mol
• CAS No.: 568573-33-1

Description

The compound “(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one” is a chalcone derivative characterized by a conjugated α,β-unsaturated ketone system. Its structure features a 2H-1,3-benzodioxole (methylenedioxyphenyl) group at the β-position and a 2,4-dichlorophenyl moiety at the α-position. This compound’s dichlorophenyl substituent enhances its lipophilicity and electronic properties, which may influence binding to biological targets such as monoamine oxidase-B (MAO-B) or kinases .

Biological Activity

The compound (2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one, also known as a derivative of benzodioxole and a chalcone analog, has garnered attention for its diverse biological activities. This article explores its chemical properties, biological effects, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{12}Cl_2O_3$ with a molecular weight of approximately 307.16 g/mol. The structure features a benzodioxole moiety linked to a chalcone backbone, which is known for its potential pharmacological properties.

Anticancer Activity

Numerous studies have investigated the anticancer potential of (2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one. For instance:

• Mechanism of Action : Research indicates that this compound can induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins. It has been shown to inhibit cell proliferation in various cancer cell lines, such as breast cancer (MCF-7) and lung cancer (A549) cells .
• Case Study : In a study published in ACS Omega, the compound demonstrated significant cytotoxicity against MCF-7 cells with an IC50 value of 12 µM. The study highlighted its ability to disrupt mitochondrial function and increase reactive oxygen species (ROS) levels, leading to cell death .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• In Vitro Studies : A study assessed its efficacy against several bacterial strains including Staphylococcus aureus and Escherichia coli. Results indicated that it exhibited moderate antibacterial activity with minimum inhibitory concentrations (MICs) ranging from 50 to 100 µg/mL .

Anti-inflammatory Effects

Research has suggested that (2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one possesses anti-inflammatory properties:

• Mechanism : The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests a potential role in managing inflammatory conditions .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound:

Substituent	Effect on Activity
2,4-Dichlorophenyl	Enhances anticancer activity
Benzodioxole moiety	Contributes to antimicrobial effects
Positioning of double bond	Critical for apoptotic induction

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity:
Research indicates that benzodioxole derivatives exhibit promising anticancer properties. Studies have shown that compounds with similar structures can inhibit tumor growth by inducing apoptosis in cancer cells. For instance, derivatives containing the benzodioxole moiety have been tested against various cancer cell lines, demonstrating cytotoxic effects and potential as lead compounds for drug development .

Antimicrobial Properties:
Benzodioxole derivatives have also been explored for their antimicrobial activity. The unique structure allows for interactions with microbial cell membranes or essential metabolic pathways, leading to inhibition of growth. Preliminary studies suggest that (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one may possess similar properties, warranting further investigation .

Neuroprotective Effects:
Emerging research highlights the neuroprotective potential of benzodioxole derivatives. These compounds may mitigate oxidative stress and inflammation in neuronal cells, suggesting possible applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Materials Science Applications

Organic Photovoltaics:
The compound's conjugated system makes it a candidate for use in organic photovoltaic devices. Its ability to absorb light and convert it into electrical energy can be harnessed for solar energy applications. Research into the incorporation of such compounds into polymer blends has shown improved efficiency in light absorption and charge transport properties .

Fluorescent Dyes:
(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one can also serve as a fluorescent dye due to its electronic properties. This application is particularly relevant in biological imaging techniques where fluorescent markers are essential for visualizing cellular processes .

Organic Synthesis Applications

Synthetic Intermediates:
In organic synthesis, this compound can act as an intermediate for the synthesis of more complex molecules. Its reactive double bond allows for various functionalization reactions such as Michael additions and Diels-Alder reactions. These transformations enable the creation of diverse chemical entities useful in pharmaceuticals and agrochemicals .

Case Studies

Study	Application	Findings
Anticancer Activity Study	Evaluated against breast cancer cell lines	Induced apoptosis in MCF-7 cells with IC50 values indicating significant cytotoxicity
Antimicrobial Testing	Assessed against Gram-positive and Gram-negative bacteria	Demonstrated notable inhibition zones compared to control groups
Organic Solar Cells	Incorporated into polymer blends	Enhanced efficiency by 15% compared to traditional materials due to improved light absorption capabilities

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Chalcone derivatives with variations in aryl substituents exhibit distinct physicochemical and biological properties. Below is a comparative analysis of structurally related compounds:

Compound Name	Substituents (α/β Positions)	Molecular Weight (g/mol)	Key Properties/Activities	References
(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one (Target Compound)	2,4-dichlorophenyl / benzodioxolyl	335.18	High lipophilicity (clogP ~4.2), potential MAO-B inhibition, strong dipole moment (DFT)
(2E)-1-(1,3-Benzodioxol-5-yl)-3-(4-chlorophenyl)prop-2-en-1-one (BOJFIQ)	4-chlorophenyl / benzodioxolyl	286.71	Lower dipole moment (3.2 D), moderate MAO-B inhibition (IC₅₀ ~12 µM)
(2E)-1-(2,4-Dichlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (FATFIR)	2,4-dichlorophenyl / trimethoxyphenyl	367.22	Enhanced solubility (logP ~3.1), antimitotic activity
(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(4-fluorophenyl)prop-2-en-1-one (O10)	4-fluorophenyl / benzodioxolyl	284.26	MAO-B inhibition (IC₅₀ ~8 µM), neuroprotective effects in Parkinson’s models
(2E)-3-(1,3-Benzodioxol-5-yl)-1-(4-bromophenyl)prop-2-en-1-one	4-bromophenyl / benzodioxolyl	337.18	Crystallographic stability (C–H···O interactions), low aqueous solubility

Key Observations:

• Physicochemical Properties : The 2,4-dichlorophenyl group elevates lipophilicity (clogP ~4.2 vs. 3.1 for FATFIR), which may improve blood-brain barrier permeability but reduce aqueous solubility .
• Crystallographic Behavior : Bromine or chlorine substituents (e.g., in and ) influence crystal packing via halogen bonding and C–H···O interactions, affecting solid-state stability .

Computational and Spectroscopic Comparisons

• Dipole Moments : DFT studies on the target compound reveal a dipole moment of ~4.5 D, higher than BOJFIQ (3.2 D), due to the asymmetric electron distribution caused by dichlorination .
• Spectroscopic Signatures : IR and NMR spectra of dichlorophenyl chalcones show distinct C=O stretching (1670–1690 cm⁻¹) and deshielded aromatic protons (δ 7.5–8.2 ppm) compared to methoxy-substituted derivatives .